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An In-Depth Technical Guide on the Safety, Toxicity, and Hazards of 2-
(Diethylamino)ethanethiol

Introduction
2-(Diethylamino)ethanethiol (CAS No. 100-38-9) is an organic compound with the chemical

formula C6H15NS.[1] It is also known by several synonyms, including Diethylcysteamine, 2-

(Diethylamino)ethyl mercaptan, and Diethyl(2-mercaptoethyl)amine.[1][2] This compound

presents as a colorless to pale yellow liquid with a characteristic pungent odor.[1] It is utilized

as an intermediate in organic synthesis and as a reagent for the deprotection of aromatic

methyl ethers in pharmaceutical chemistry.[1][3][4] A key advantage in this application is that

both the reagent and its byproduct are soluble in dilute acid, allowing for a simpler and

essentially odorless workup.[3][4]

Critically, 2-(Diethylamino)ethanethiol is classified as a chemical weapon precursor.[2] The

Department of Homeland Security (DHS) lists it as a Chemical of Interest (COI) due to security

risks related to theft, as it can be converted into chemical weapons.[2] This regulatory status

underscores the significant hazards associated with the compound and necessitates stringent

handling and safety protocols. This guide provides a comprehensive overview of its

physicochemical properties, hazards, toxicity, and safety procedures for professionals in

research and drug development.
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The fundamental physical and chemical characteristics of 2-(Diethylamino)ethanethiol are

summarized in the table below. These properties are essential for understanding its behavior,

handling requirements, and potential exposure routes.

Table 1: Physicochemical Properties of 2-(Diethylamino)ethanethiol

Property Value Reference

CAS Number 100-38-9 [1][2]

Molecular Formula C6H15NS [2]

Molecular Weight 133.26 g/mol [2]

Appearance
Colorless to pale yellow liquid

with a pungent odor
[1]

Boiling Point 161.6°C at 760 mmHg [1]

Density 0.895 g/cm³ [1]

Flash Point 51.5°C [1]

Vapor Pressure 2.26 mmHg at 25°C [1]

| Solubility | Soluble in water, ethanol, and ether |[1] |

Hazard Identification and Classification
2-(Diethylamino)ethanethiol is a hazardous substance with multiple risk classifications under

the Globally Harmonized System (GHS). The primary hazards include flammability, acute

toxicity, and severe corrosivity to skin and eyes.[2]

Table 2: GHS Hazard Classification of 2-(Diethylamino)ethanethiol
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid
and vapor[2][5]

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[2]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[2]

| Skin Sensitization | Category 1 | H317: May cause an allergic skin reaction[2] |

Note: The hydrochloride salt version of this chemical (CAS 1942-52-5) is classified differently,

primarily as an irritant (H315, H319, H335).[6]
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Hazard classification flowchart for 2-(Diethylamino)ethanethiol.

Toxicological Profile
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The toxicological data for 2-(Diethylamino)ethanethiol is limited. Much of the available

quantitative data comes from studies on structurally similar compounds, which should be used

for context only and not as direct substitutes.

Acute Toxicity
Specific oral, dermal, and inhalation LD50/LC50 values for 2-(Diethylamino)ethanethiol are

not well-documented in publicly available literature. However, data for analogous compounds

illustrate the potential for significant toxicity.

Table 3: Acute Toxicity Data for Related Compounds

Compound CAS No. Route Species Value Reference

2-

(Dimethylam

ino)ethanethi

ol HCl

13242-44-9
Intraperiton
eal

Mouse
LD50: 280
mg/kg

[7]

2-

(Diethylamino

)ethanol

100-37-8 Oral Rat
LD50: 1320

mg/kg
[8][9]

2-

(Diethylamino

)ethanol

100-37-8 Dermal Rabbit
LD50: 1260

µL/kg
[8]

| 2-(Diethylamino)ethanol | 100-37-8 | Inhalation | Rat | LC50: 4.6 mg/L (4 h) |[9] |

Skin and Eye Effects
The compound is classified as causing severe skin burns and eye damage.[2] Contact can lead

to rapid tissue destruction. The analogous compound, 2-diethylaminoethanol, is also known to

be corrosive to the skin.[9][10]

Sensitization
There is a potential for 2-(Diethylamino)ethanethiol to cause an allergic skin reaction upon

contact.[2] Individuals who become sensitized may experience a significant allergic response
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upon subsequent exposures, even to small amounts.

Genotoxicity and Carcinogenicity
No data regarding the mutagenic, genotoxic, or carcinogenic potential of 2-
(Diethylamino)ethanethiol was identified in the reviewed sources.

Metabolism and Toxicokinetics (Hypothetical)
Specific metabolic pathways for 2-(Diethylamino)ethanethiol are not well-described in the

available literature. However, based on its structure, a plausible metabolic route would involve

Phase I and Phase II reactions common to xenobiotics.

Phase I Metabolism: The primary sites for Phase I metabolism would likely be the sulfur and

nitrogen atoms. The sulfur atom could undergo oxidation to form a sulfoxide and

subsequently a sulfone. The tertiary amine could undergo N-dealkylation to remove ethyl

groups or N-oxidation.

Phase II Metabolism: If hydroxylated metabolites are formed during Phase I, they could be

conjugated with glucuronic acid or sulfate to increase water solubility and facilitate excretion.

The thiol group itself could potentially be methylated or undergo conjugation with glutathione.
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Hypothetical metabolic pathway for 2-(Diethylamino)ethanethiol.

Experimental Protocols (Generic)
Detailed experimental protocols for toxicity testing of 2-(Diethylamino)ethanethiol are not

available. The following sections describe generalized methodologies based on OECD

guidelines that are typically used to assess the hazards identified for this chemical.

Acute Oral Toxicity Protocol (Based on OECD 423)
The acute toxic class method is a stepwise procedure using a small number of animals.

Preparation: A homogenous solution or suspension of the test substance is prepared.

Animals (typically female rats) are fasted prior to dosing.
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Dosing: A starting dose (e.g., 25, 200, or 2000 mg/kg) is administered to a group of three

animals by oral gavage.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

Stepwise Procedure: If mortality is observed, the test is repeated with a lower dose. If no

mortality is observed, a higher dose is used in another group of animals.

Endpoint: The test allows for the determination of a GHS category for acute oral toxicity.

Skin Corrosion/Irritation Protocol (Based on OECD 404)
This test evaluates the potential of a substance to cause irreversible (corrosion) or reversible

(irritation) skin damage.

Preparation: A small area of fur on the back of an albino rabbit is clipped.

Application: A dose of 0.5 mL of the liquid substance is applied to a small patch of skin

(approx. 6 cm²). The treated area is covered with a gauze patch.

Exposure: The exposure period is typically up to 4 hours. After exposure, the patch is

removed, and the skin is washed.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Endpoint: The severity and reversibility of the observed skin reactions are scored to classify

the substance as corrosive or irritant.
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Test Substance Characterization
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Substance Administration
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General workflow for an in-vivo acute toxicity assessment.

Safe Handling and Emergency Procedures
Given the significant hazards, strict safety protocols must be followed when handling 2-
(Diethylamino)ethanethiol.

Exposure Controls and Personal Protection
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Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood. Use explosion-proof electrical and lighting equipment.[5]

Eye/Face Protection: Wear chemical safety goggles and a face shield.[5]

Skin Protection: Wear chemically resistant gloves (e.g., butyl rubber, nitrile rubber) and

protective clothing to prevent any skin contact.[5]

Respiratory Protection: If ventilation is inadequate or for spill response, use a NIOSH-

approved respirator with organic vapor cartridges.[7]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

Fire-Fighting Measures
Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon dioxide

(CO2).[11] Do not use a direct water jet, as it may spread the fire.[12]

Specific Hazards: The substance is a flammable liquid. Vapors are heavier than air and may

travel to an ignition source.[8] Hazardous combustion products include oxides of carbon,

nitrogen, and sulfur.[7][11]

Protective Equipment: Firefighters should wear full protective clothing and self-contained

breathing apparatus (SCBA).[11][12]

First-Aid Measures
Inhalation: Immediately move the person to fresh air. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[5]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][13]
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[7][11]

Spills and Leaks
Eliminate all ignition sources. Evacuate personnel from the area. Wear appropriate PPE.

Absorb the spill with an inert, non-combustible material (e.g., sand, earth).[12] Use non-

sparking tools for collection.[14] Place the material in a sealed container for proper disposal.

Environmental Hazards
There is a lack of specific data on the ecotoxicity of 2-(Diethylamino)ethanethiol.[7] However,

given its chemical properties, release into the environment should be avoided. The product is

not expected to be environmentally hazardous based on some classifications, but large or

frequent spills could harm aquatic life.[12] Proper disposal in accordance with local, state, and

federal regulations is mandatory.

Conclusion
2-(Diethylamino)ethanethiol is a hazardous chemical with significant risks, including

flammability, acute oral toxicity, and severe corrosivity to skin and eyes. Its designation as a

chemical weapon precursor highlights the need for stringent security and handling protocols.

Professionals working with this compound must adhere to rigorous safety measures, including

the use of appropriate engineering controls and personal protective equipment, to minimize

exposure and mitigate risks. The current lack of comprehensive toxicological and

environmental data underscores the need for caution and further research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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